N-[(5Z)-3-methyl-5H-indeno[1,2-b]pyridin-5-ylidene]naphthalen-1-amine

• Molecular Formula: C23H16N2
• Molecular Weight: 320.4 g/mol
• IUPAC Name: 3-methyl-N-naphthalen-1-ylindeno[1,2-b]pyridin-5-imine
• InChI: InChI=1S/C23H16N2/c1-15-13-20-22(24-14-15)18-10-4-5-11-19(18)23(20)25-21-12-6-8-16-7-2-3-9-17(16)21/h2-14H,1H3
• InChI Key: WTDZHRKHZOXZGY-UHFFFAOYSA-N
• SMILES: CC1=CN=C2C3=CC=CC=C3C(=NC4=CC=CC5=CC=CC=C54)C2=C1
• Canonical SMILES: CC1=CC2=C(C3=CC=CC=C3C2=NC4=CC=CC5=CC=CC=C54)N=C1

Description

N-[(5Z)-3-methyl-5H-indeno[1,2-b]pyridin-5-ylidene]naphthalen-1-amine, commonly known as MNI-1, is a novel small-molecule inhibitor that has shown promising results in various scientific research applications.

Mechanism of Action

MNI-1 works by inhibiting the phosphorylation of STAT3, which is a transcription factor that plays a crucial role in various cellular processes, including cell proliferation, differentiation, and survival. By inhibiting the phosphorylation of STAT3, MNI-1 prevents the activation of downstream signaling pathways that promote cancer cell growth and survival.
Biochemical and Physiological Effects:
MNI-1 has been shown to induce apoptosis (programmed cell death) in cancer cells and to inhibit their migration and invasion. It has also been shown to inhibit the expression of various genes that are involved in cancer cell proliferation and survival. In addition, MNI-1 has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. It has also been shown to inhibit viral replication by targeting the viral protein NS3.

Advantages and Limitations for Lab Experiments

One of the main advantages of MNI-1 is its specificity for STAT3, which makes it a promising candidate for cancer therapy. However, one of the limitations of MNI-1 is its low solubility in water, which can make it difficult to administer in vivo. In addition, further studies are needed to determine the optimal dosage and treatment regimen for MNI-1.

Future Directions

There are several future directions for the study of MNI-1. One direction is to investigate its potential as a combination therapy with other anti-cancer agents. Another direction is to study its potential as an anti-inflammatory agent in various inflammatory diseases. Additionally, further studies are needed to determine the optimal dosage and treatment regimen for MNI-1 in vivo. Finally, the development of more potent and water-soluble analogs of MNI-1 could improve its efficacy and reduce its limitations for lab experiments.
Conclusion:
MNI-1 is a novel small-molecule inhibitor that has shown promising results in various scientific research applications. It works by inhibiting the phosphorylation of STAT3, which is a transcription factor that plays a crucial role in cancer cell proliferation and survival. MNI-1 has been shown to have anti-cancer, anti-inflammatory, and anti-viral properties. While it has some limitations for lab experiments, further studies are needed to determine its full potential as a therapeutic agent.

Synthesis Methods

MNI-1 can be synthesized using a multi-step process that involves the coupling of naphthalen-1-amine with (5Z)-3-methyl-5H-indeno[1,2-b]pyridin-5-ylidene. The synthetic route involves the use of various reagents and solvents, including palladium acetate, triphenylphosphine, and dichloromethane.

Scientific Research Applications

MNI-1 has been extensively studied for its potential as an anti-cancer agent. It has been shown to inhibit the growth of various cancer cell lines, including breast cancer, prostate cancer, and lung cancer. MNI-1 works by targeting the transcription factor STAT3, which is known to play a crucial role in cancer cell proliferation and survival. In addition to its anti-cancer properties, MNI-1 has also been studied for its potential as an anti-inflammatory agent and for its ability to inhibit viral replication.